![molecular formula C22H14BrNO3 B2446747 2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide CAS No. 923257-35-6](/img/structure/B2446747.png)
2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Structural Analysis and Intermolecular Interactions
- The compound exhibits significant intermolecular interactions, crucial for its solid-state structure. A study involving its analog, 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, revealed that hydrogen bonds and π-interactions play a vital role in stabilizing its molecular assemblies (Saeed et al., 2020).
Antioxidant Properties
- Some derivatives of 2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide have demonstrated antioxidant activities. These compounds were synthesized and compared with ascorbic acid, showing considerable antioxidant potential (Kadhum et al., 2011).
Antifungal Activity
- Novel derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide, closely related to the primary compound, have shown antifungal activity against specific fungi and yeast. These derivatives were synthesized and characterized, with some exhibiting strong inhibition against common phytopathogenic fungi (Ienascu et al., 2018).
Antiviral and Cytotoxic Activities
- Derivatives of the compound have been synthesized and tested for antiviral activity against various viruses, including HIV, HSV, and vaccinia viruses. Some of these derivatives showed distinct antiviral activities, particularly against Herpes simplex and vaccinia viruses (Selvam et al., 2010).
Antibacterial Activity
- Some 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides, structurally related to this compound, exhibited potent bactericidal effects against methicillin-resistant Staphylococcus aureus (MRSA). These studies demonstrated the potential of these derivatives as effective bactericidal agents (Zadrazilova et al., 2015).
properties
IUPAC Name |
2-bromo-N-(4-oxo-2-phenylchromen-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14BrNO3/c23-18-9-5-4-8-16(18)22(26)24-15-10-11-20-17(12-15)19(25)13-21(27-20)14-6-2-1-3-7-14/h1-13H,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOXYHSIFTIIYEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.